Calcium Chloride (Anhydrous) Calcium Chloride (Anhydrous) Calcium dichloride is a calcium salt and an inorganic chloride. It has a role as a fertilizer.
Calcium chloride is a white to off-white solid. Sinks and mixes with water. (USCG, 1999)
Calcium chloride is an ionic compound of calcium and chlorine. It is highly soluble in water and it is deliquescent. It is a salt that is solid at room temperature, and it behaves as a typical ionic halide. It has several common applications such as brine for refrigeration plants, ice and dust control on roads, and in cement. It can be produced directly from limestone, but large amounts are also produced as a by-product of the Solvay process. Because of its hygroscopic nature, it must be kept in tightly-sealed containers.
Brand Name: Vulcanchem
CAS No.: 10043-52-4
VCID: VC0106846
InChI: InChI=1S/Ca.2ClH/h;2*1H/q+2;;/p-2
SMILES: [Cl-].[Cl-].[Ca+2]
Molecular Formula: CaCl2· nH2O (n = 0,2 or 6)
Molecular Weight: 110.98 g/mol

Calcium Chloride (Anhydrous)

CAS No.: 10043-52-4

Reference Standards

VCID: VC0106846

Molecular Formula: CaCl2· nH2O (n = 0,2 or 6)

Molecular Weight: 110.98 g/mol

Calcium Chloride (Anhydrous) - 10043-52-4

CAS No. 10043-52-4
Product Name Calcium Chloride (Anhydrous)
Molecular Formula CaCl2· nH2O (n = 0,2 or 6)
Molecular Weight 110.98 g/mol
IUPAC Name calcium;dichloride
Standard InChI InChI=1S/Ca.2ClH/h;2*1H/q+2;;/p-2
Standard InChIKey UXVMQQNJUSDDNG-UHFFFAOYSA-L
Impurities The commercial product is about 94-97% calcium chloride, the chief impurity being Ca(OH)2 /calcium hydroxide/.
Includes alkali chlorides (as NaCl) and magnesium chloride
SMILES [Cl-].[Cl-].[Ca+2]
Canonical SMILES [Cl-].[Cl-].[Ca+2]
Boiling Point 1935 °C
1670 °C
Colorform White cubic crystals or powder
Cubic crystals, granules or fused masses
White .. lumps of flakes
Density 2.15 at 68 °F (USCG, 1999)
2.15 g/cu cm at 25 °C
Density (at 25 °C): 2.2 g/cm³
Melting Point 782 °C
775 °C
772 °C
Physical Description Calcium chloride is a white to off-white solid. Sinks and mixes with water. (USCG, 1999)
DryPowder; DryPowder, OtherSolid; DryPowder, PelletsLargeCrystals; Liquid; OtherSolid; PelletsLargeCrystals
ODOURLESS HYGROSCOPIC COLOURLESS OR WHITE CRYSTALS.
Description Calcium dichloride is a calcium salt and an inorganic chloride. It has a role as a fertilizer.
Calcium chloride is a white to off-white solid. Sinks and mixes with water. (USCG, 1999)
Calcium chloride is an ionic compound of calcium and chlorine. It is highly soluble in water and it is deliquescent. It is a salt that is solid at room temperature, and it behaves as a typical ionic halide. It has several common applications such as brine for refrigeration plants, ice and dust control on roads, and in cement. It can be produced directly from limestone, but large amounts are also produced as a by-product of the Solvay process. Because of its hygroscopic nature, it must be kept in tightly-sealed containers.
Related CAS 10035-04-8 (dihydrate)
Solubility 0.745 g/mL (at 20 °C)
Soluble in methyl carbonate and acetic aicd
Very soluble in ethanol
Freely soluble in water with liberation of much heat
81.3 g/100 g water at 25 °C
In water, 4.2X10+5 to 5.95X10+5 mg/L at 20 °C
Solubility in water, g/100ml at 20 °C: 74.5 (good)
Synonyms Bovikalc; CalPlus; Calcium dichloride; Calcium(2+) chloride; Calcosan; Calmate R; Calol; Calzina oral; Chrysoxel C 4; Daraccel; Dowflake; Intergravin-orales; Kalgan; Liquidow; Peladow; Stopitl; U-Ramin MC
PubChem Compound 24854
Last Modified Nov 12 2021
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